Cas no 2034507-37-2 (3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide)

• Product Name: 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide
• CAS No: 2034507-37-2
• MF: C₁₇H₁₄F₂N₄O
• MW: 328.316070079803
• CID: 5352900
• Update Time: 2025-05-25

3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide
• 3,4-difluoro-N-[2-(2-pyridin-3-ylimidazol-1-yl)ethyl]benzamide
• 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide

• Inchi： 1S/C17H14F2N4O/c18-14-4-3-12(10-15(14)19)17(24)22-7-9-23-8-6-21-16(23)13-2-1-5-20-11-13/h1-6,8,10-11H,7,9H2,(H,22,24)
• InChI Key： ZCTGSWFSRKUMHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCCN1C=CN=C1C1C=NC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• XLogP3: 1.7
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide

Recent Advances in the Study of 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS: 2034507-37-2)

The compound 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS: 2034507-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both pyridine and imidazole moieties, along with the difluorobenzamide group, suggests its utility in targeting specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition.

Recent studies have focused on elucidating the pharmacological properties of this compound. One key area of investigation is its role as a potential kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro assays have demonstrated that 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide exhibits selective inhibition against certain kinase targets, with IC50 values in the low micromolar range. These findings highlight its potential as a lead compound for further optimization and development.

Another significant aspect of recent research involves the compound's pharmacokinetic profile. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Early results indicate moderate bioavailability and favorable metabolic stability, although further in vivo studies are needed to confirm these observations. Additionally, molecular docking simulations have provided insights into the binding interactions of this compound with its putative targets, offering a structural basis for its observed biological activity.

The synthetic routes for 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide have also been a subject of recent optimization efforts. Researchers have developed more efficient and scalable methods for its production, which is essential for enabling large-scale preclinical and clinical studies. These advancements in synthesis not only improve the accessibility of the compound but also facilitate the exploration of structural analogs to enhance its pharmacological properties.

In conclusion, the compound 3,4-difluoro-N-{2-[2-(pyridin-3-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS: 2034507-37-2) represents a promising candidate for further investigation in drug discovery. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its efficacy and safety profiles, and advancing it through the drug development pipeline.